Cas no 37560-62-6 ( )

  structure
  structure
Product Name: 
CAS No:37560-62-6
MF:C13H13NO2
MW:215.247823476791
CID:922397
PubChem ID:310857
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-dimethylphenyl)pyrrole-2-carboxylic acid
    • 1-(m,m-Dimethylphenyl)-pyrrol-2-carbonsaeure
    • AC1L7I3B
    • NSC215987
    • NSC-215987
    • DTXSID60309788
    • 37560-62-6
    •  
    • Inchi: 1S/C13H13NO2/c1-9-6-10(2)8-11(7-9)14-5-3-4-12(14)13(15)16/h3-8H,1-2H3,(H,15,16)
    • InChI Key: LRHRTPSYCSWNCG-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CN1C1C=C(C)C=C(C)C=1)=O

Computed Properties

  • Exact Mass: 215.09469
  • Monoisotopic Mass: 215.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.23
  • LogP: 2.79230
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